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Compound of Interest

Compound Name: 1-nitropropan-2-ol

cat. No.: B1295101

An In-depth Technical Guide on 1-nitropropan-2-ol

This guide provides a comprehensive overview of 1-nitropropan-2-ol, a valuable bifunctional
molecule in organic synthesis. It covers the compound's nomenclature, chemical and physical
properties, a detailed experimental protocol for its synthesis via the Henry reaction, and its
relationship with its structural isomer, 2-nitropropan-1-ol.

Nomenclature and Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 1-
nitropropan-2-ol.[1] Its structure consists of a three-carbon propane chain with a nitro group (-
NO:2) attached to the first carbon and a hydroxyl group (-OH) on the second, classifying it as a
B-nitro alcohol.[2]

Key ldentifiers:
e Molecular Formula: CsH7NOs[1][3]
e CAS Number: 3156-73-8[1][3]

Synonyms for this compound include 1-Nitro-2-propanol and 2-Propanol, 1-nitro-.[1][3]

Chemical and Physical Properties

Quantitative data for 1-nitropropan-2-ol is summarized in the table below. These properties
are crucial for its application in chemical synthesis and for ensuring safe handling and storage.
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Property Value Source
Molecular Weight 105.09 g/mol [11[3]
Exact Mass 105.042593085 Da [1]

CAS Registry Number 3156-73-8 [11[3]

PFNCKQIYLAVYJF-
InChl Key [1][3]
UHFFFAOYSA-N

Further physical properties such as boiling point and density are available through specialized
chemical databases.

Synthesis via the Henry (Nitroaldol) Reaction

1-nitropropan-2-ol is primarily synthesized through the Henry reaction, a classic carbon-
carbon bond-forming reaction.[2][4] This reaction, also known as the nitroaldol reaction,
involves the base-catalyzed addition of a nitroalkane to an aldehyde or ketone.[4][5][6]

In this specific synthesis, acetaldehyde reacts with nitromethane in the presence of a base to
form 1-nitropropan-2-ol. The reaction is reversible and proceeds through the formation of a
nitronate intermediate.[4]

Experimental Protocol: Synthesis of 1-nitropropan-2-ol

The following is a generalized laboratory-scale protocol for the synthesis of 1-nitropropan-2-
ol.

Materials:

Nitromethane

Acetaldehyde

A suitable base catalyst (e.g., sodium hydroxide, potassium carbonate, or an amine base)[5]

Solvent (e.g., methanol, water)
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Acid for neutralization (e.qg., dilute hydrochloric acid or carbonic acid)[7]

Apparatus: Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, and standard
workup equipment.

Procedure:

Preparation: A solution of nitromethane and a suitable solvent is prepared in a round-bottom
flask equipped with a magnetic stirrer. The flask is cooled in an ice bath to maintain a low
temperature.

Base Addition: The base catalyst is added portion-wise to the nitromethane solution to form
the nucleophilic nitronate anion in situ.

Aldehyde Addition: Acetaldehyde is added dropwise to the reaction mixture. The temperature
should be carefully controlled during the addition to prevent side reactions.

Reaction: The mixture is stirred at a controlled temperature for a period of 1 to 24 hours,
depending on the specific reactants and catalyst used.[8]

Workup: The reaction is quenched by the addition of a dilute acid to neutralize the catalyst
and protonate the resulting B-nitro alkoxide.[5]

Purification: The product is then extracted from the reaction mixture using an appropriate
organic solvent. The organic layer is washed, dried, and the solvent is removed under
reduced pressure to yield the crude 1-nitropropan-2-ol, which can be further purified by
distillation.

Note: The use of only small amounts of base is recommended if the isolation of the 3-hydroxy

nitro-compound is desired, as the product can tend to eliminate water to give nitroalkenes.[6]

Structural Isomer: 2-Nitropropan-1-ol

It is important to distinguish 1-nitropropan-2-ol from its structural isomer, 2-nitropropan-1-ol.

This isomer is formed by the Henry reaction between nitroethane and formaldehyde.[7]

Key ldentifiers for 2-Nitropropan-1-ol:
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IUPAC Name: 2-nitropropan-1-ol[9]

CAS Number: 2902-96-7[9][10]

Molecular Formula: CsH7NO3[10]

Molecular Weight: 105.09 g/mol [9]

While they share the same molecular formula and weight, their distinct structures lead to
different chemical and physical properties, including boiling point and refractive index.[11]

Applications in Synthesis

Nitro alcohols like 1-nitropropan-2-ol are highly versatile synthetic intermediates.[2] The
presence of both the hydroxyl and nitro groups allows for a range of chemical transformations.
The nitro group can be reduced to an amine, providing a route to 1,2-amino alcohols, or the
molecule can be dehydrated to form a nitro-olefin.[4][5] These subsequent products are
valuable in the synthesis of pharmaceuticals and other complex organic molecules.[2][4]

Visualizations

The following diagrams illustrate the chemical structure and synthesis pathway of 1-
nitropropan-2-ol.

Synthesis of 1-nitropropan-2-ol via Henry Reaction

Nitromethane
(CH3NO2)

Acetaldehyde
(CH3CHO) catalysis

Base Catalyst

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A-Technical-Guide-to-1-nitropropan-2-ol]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1295101#iupac-
name-for-1-nitropropan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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